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Compound of Interest

Compound Name: BMS-986020 sodium

Cat. No.: B10815114

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling
and disposal of BMS-986020 sodium. The following procedural steps are designed to ensure
the safety of laboratory personnel and the integrity of research activities.

Compound Identification and Hazards

BMS-986020 sodium is a high-affinity lysophosphatidic acid receptor 1 (LPA1) antagonist.[1]
While a Safety Data Sheet (SDS) from one supplier classifies it as not a hazardous substance
or mixture, it is prudent to handle this potent research compound with a high degree of caution,
assuming it may have uncharacterized hazards.[2]

Physicochemical Data:

Property Value

CAS Number 1380650-53-2
Molecular Formula C29H25N2Na05
Molecular Weight 504.51 g/mol

Personal Protective Equipment (PPE)
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The use of appropriate PPE is the primary barrier against exposure. The following PPE is

mandatory when handling BMS-986020 sodium.

PPE Requirements:

PPE Category Specification

Rationale

) Chemical-resistant gloves
Hand Protection o
(e.g., nitrile).

To prevent skin contact.

) Safety goggles with side-
Eye Protection ]
shields.

To protect eyes from dust

particles and splashes.

) ) A suitable respirator should be
Respiratory Protection ) o
used if dust formation is likely.

To prevent inhalation of the

compound.

_ Alab coat or impervious
Body Protection i
clothing.

To protect skin and personal

clothing from contamination.

Safe Handling Procedures

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

laboratory environment.

Engineering Controls

» Ventilation: All handling of BMS-986020 sodium should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood or a powder containment hood to

minimize inhalation risks.[2]

o Containment: For procedures with a higher risk of generating aerosols or dust, such as

weighing or preparing stock solutions, consider the use of a glove box or an isolator.

Step-by-Step Handling Protocol

e Preparation:

o Designate a specific area for handling BMS-986020 sodium.

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b10815114?utm_src=pdf-body
https://www.benchchem.com/product/b10815114?utm_src=pdf-body
https://file.glpbio.com/quotepdf/sds.php?token=5xBcUXHvPuUEXpsPwHr0r5xCTnq5d3WcLjAL92wq7o5UjAYuFYvu99uK5HzNRitYawMyfhoHekViN9fj3cxMqIa77LkGGfbCJhHIai0RcUBz3GYHV9Vkbu9iVcieFOo3VxGJ0glewjjHr
https://www.benchchem.com/product/b10815114?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Ensure a safety shower and eyewash station are readily accessible.[2]
o Prepare all necessary equipment and reagents before handling the compound.

o Don the required PPE as specified in the table above.

e Weighing and Solution Preparation:
o Handle the solid form of the compound with care to avoid generating dust.
o When preparing solutions, slowly add the solvent to the solid to prevent splashing.
o Keep containers with the compound tightly sealed when not in use.
e Post-Handling:
o Thoroughly decontaminate all surfaces and equipment after use.

o Remove PPE carefully to avoid self-contamination and dispose of it in the designated
waste stream.

o Wash hands thoroughly with soap and water after completing work and before leaving the
laboratory.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route

First Aid Protocol[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and rinse the
affected skin area thoroughly with water. Seek

medical attention if irritation develops.

Move the exposed person to fresh air. If

Inhalation breathing is difficult, provide respiratory support.
Seek medical attention.
Do not induce vomiting. Wash out the mouth
Ingestion with water and seek immediate medical

attention.

Accidental Release Measures

o Small Spills:

o Wear full PPE.

o Carefully sweep up the solid material, avoiding dust generation.

o Place the spilled material into a sealed container for disposal.

o Clean the spill area with an appropriate decontaminating solution.

o Large Spills:

o Evacuate the area.

o Prevent the substance from entering drains or waterways.

o Contact your institution's environmental health and safety (EHS) department for

assistance with cleanup.
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Disposal Plan

Proper disposal of BMS-986020 sodium and any contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

o Solid Waste: All solid waste contaminated with BMS-986020 sodium (e.g., unused
compound, contaminated PPE, weighing paper) should be collected in a dedicated, sealed,
and clearly labeled hazardous waste container.

 Liquid Waste: Solutions containing BMS-986020 sodium should be collected in a separate,
sealed, and labeled hazardous waste container. Do not dispose of solutions down the drain.

e Sharps: Any sharps (e.g., needles, pipette tips) contaminated with the compound should be
placed in a designated, puncture-resistant sharps container for hazardous waste.

Disposal Procedure

o Collect all waste in appropriately labeled and sealed containers.
o Follow your institution's specific procedures for the disposal of chemical waste.

o Contact your EHS department to arrange for the pickup and disposal of the hazardous waste
in accordance with local, state, and federal regulations. For cytotoxic compounds, high-
temperature incineration is often the required disposal method.

Visual Workflow Diagrams

The following diagrams illustrate the key procedural workflows for handling and disposing of
BMS-986020 sodium.
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Caption: Workflow for Safe Handling of BMS-986020 Sodium.
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Caption: Waste Disposal Workflow for BMS-986020 Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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